Cas no 89584-31-6 (4-(Hydroxymethyl)piperidin-4-ol)

• Product Name: 4-(Hydroxymethyl)piperidin-4-ol
• CAS No: 89584-31-6
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD13176333
• CID: 830485
• PubChem ID: 22744473
• Update Time: 2025-05-22

4-(Hydroxymethyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-4-Piperidinemethanol
• 4-(Hydroxymethyl)-4-piperidinol hydrochloride
• 4-(Hydroxymethyl)piperidin-4-ol
• 4-Hydroxy-4-(hydroxymethyl)-piperidine
• 4-HYDROXY-4-(HYDROXYMETHYL)-PIPERIDINE HYDROCHLORIDE
• 4-Piperidinemethanol, 4-hydroxy-
• 4-(hydroxymethyl)-4-piperidinol(SALTDATA: HCl)
• 4-(hydroxymethyl)-4-piperidinol
• 4-HYDROXY-4-HYDROXYMETHYLPIPERIDINE
• 4-hydroxymethylpiperidin-4-ol
• 4-hydroxymethyl-piperidin-4-ol
• BCOGPFMRSSZIFM-UHFFFAOYSA-N
• RW2823
• PB28497
• AK121898
• AM101523
• ST2405444
• A843238
• 4-Hydroxy-4-piperidinemethanol (ACI)
• CS-0053858
• AS-39387
• AKOS006334753
• DB-348811
• 4-(Hydroxymethyl)-4-Hydroxypiperidine
• J-513745
• SCHEMBL3353020
• DTXSID80628009
• EN300-252520
• 89584-31-6
• SY293770
• MFCD13176333

• MDL： MFCD13176333
• Inchi： 1S/C6H13NO2/c8-5-6(9)1-3-7-4-2-6/h7-9H,1-5H2
• InChI Key： BCOGPFMRSSZIFM-UHFFFAOYSA-N
• SMILES： OCC1(CCNCC1)O

Computed Properties

• Exact Mass: 167.07100
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5
• XLogP3: -1.2

Experimental Properties

• Density: 1.126±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 263.0±15.0 °C at 760 mmHg
• Flash Point: 137.1±11.0 °C
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 52.49000
• LogP: 0.22400
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-(Hydroxymethyl)piperidin-4-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(Hydroxymethyl)piperidin-4-ol

Comprehensive Guide to 4-(Hydroxymethyl)piperidin-4-ol (CAS No. 89584-31-6): Properties, Applications, and Market Insights

4-(Hydroxymethyl)piperidin-4-ol (CAS No. 89584-31-6) is a versatile organic compound widely used in pharmaceutical and chemical research. This hydroxymethyl-substituted piperidine derivative has gained significant attention due to its unique structural features and potential applications in drug discovery and material science. With the increasing demand for specialty chemicals in various industries, understanding this compound's properties and uses becomes crucial for researchers and manufacturers alike.

The molecular structure of 4-(Hydroxymethyl)piperidin-4-ol features both hydroxyl and hydroxymethyl functional groups on the piperidine ring, making it a valuable building block in organic synthesis. Its CAS registry number 89584-31-6 serves as a unique identifier in chemical databases and regulatory documentation. Recent studies highlight its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of central nervous system (CNS) targeting pharmaceuticals.

In the pharmaceutical industry, 4-(Hydroxymethyl)piperidin-4-ol has shown promise in the synthesis of neurological drugs and receptor modulators. The compound's ability to serve as a chiral scaffold makes it particularly valuable in asymmetric synthesis, addressing the growing need for enantiomerically pure pharmaceutical ingredients. Researchers are actively exploring its applications in developing treatments for neurodegenerative diseases, a hot topic in current medical research.

The chemical properties of 89584-31-6 include good solubility in polar solvents and stability under various reaction conditions. These characteristics make it suitable for multi-step synthesis processes in medicinal chemistry. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound and ensure its purity for research applications.

From a commercial perspective, the market for piperidine derivatives like 4-(Hydroxymethyl)piperidin-4-ol has been growing steadily, driven by increased R&D investment in pharmaceutical and agrochemical sectors. The compound's CAS number 89584-31-6 frequently appears in patent literature, indicating its importance in intellectual property related to drug development and specialty chemicals.

Environmental and safety considerations for handling 4-(Hydroxymethyl)piperidin-4-ol follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended when working with this chemical. The compound's biodegradability and ecological impact are subjects of ongoing research, aligning with the current focus on green chemistry principles.

Recent advancements in computational chemistry have enabled better prediction of 4-(Hydroxymethyl)piperidin-4-ol's reactivity patterns and potential applications. Molecular modeling studies suggest interesting interactions with biological targets, making it a subject of interest in computer-aided drug design (CADD). These developments coincide with the pharmaceutical industry's increasing reliance on in silico methods to accelerate drug discovery.

The synthesis of 89584-31-6 typically involves catalytic hydrogenation or reductive amination processes, with ongoing research focused on optimizing yield and purity. Novel catalytic systems and flow chemistry approaches are being explored to improve the production efficiency of this valuable intermediate, reflecting the broader trend toward process intensification in chemical manufacturing.

Quality control standards for 4-(Hydroxymethyl)piperidin-4-ol require rigorous analytical verification, including determination of optical purity when applicable. The compound's specifications typically include parameters such as assay percentage, water content, and residual solvents, meeting the stringent requirements of pharmaceutical applications. These quality aspects are particularly important given the compound's use in GMP-compliant synthesis.

Future research directions for CAS 89584-31-6 include exploring its potential in metal-organic frameworks (MOFs) and as a ligand in coordination chemistry. The compound's bifunctional nature offers interesting possibilities for creating novel materials with specific properties. Additionally, its application in asymmetric catalysis continues to be an active area of investigation, responding to the pharmaceutical industry's need for efficient chiral synthesis methods.

For researchers sourcing 4-(Hydroxymethyl)piperidin-4-ol, it's important to verify the supplier's certificate of analysis and ensure proper storage conditions. The compound should be kept in a cool, dry place, protected from moisture and light to maintain stability. These handling considerations are particularly relevant given the increasing emphasis on supply chain transparency in the chemical industry.

The intellectual property landscape surrounding 89584-31-6 includes numerous patents describing its use in various synthetic routes and pharmaceutical compositions. This reflects the compound's importance as a strategic intermediate in medicinal chemistry. Companies involved in its production and application continue to file new patents, indicating sustained interest and potential for further commercial development.

Analytical reference standards of 4-(Hydroxymethyl)piperidin-4-ol are increasingly available to support quality control and method development in pharmaceutical analysis. The availability of these standards facilitates the compound's use in regulated environments and supports the growing demand for well-characterized reference materials in chemical research and development.

In conclusion, 4-(Hydroxymethyl)piperidin-4-ol (CAS No. 89584-31-6) represents an important building block in modern chemical synthesis with diverse applications in pharmaceutical research and development. Its unique structural features and versatility continue to make it a valuable compound for scientists exploring new therapeutic agents and functional materials. As research progresses, we can anticipate new discoveries and applications emerging for this interesting piperidine derivative.